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Compound of Interest

Compound Name: 5-Bromo-1-isopropyl-1H-indazole

Cat. No.: B594477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-1-isopropyl-1H-indazole (CAS No. 1280786-83-5). As a specific Safety Data Sheet

(SDS) for this compound is not readily available, the following procedures are synthesized from

SDSs of structurally similar halogenated indazole compounds. It is imperative to handle this

compound with the precautions required for hazardous chemicals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). Based on the hazards associated with similar

compounds, 5-Bromo-1-isopropyl-1H-indazole may cause skin and eye irritation and could

be harmful if ingested or inhaled.

Required Personal Protective Equipment (PPE)
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PPE Item Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To prevent skin contact.

Body Protection
A lab coat or chemical-

resistant apron.

To protect against

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH/MSHA-approved

respirator may be necessary if

dust is generated.

To prevent inhalation of dust or

vapors.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong reducing agents.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 5-Bromo-1-isopropyl-1H-indazole
is through a licensed professional waste disposal service. This ensures that the compound is

managed in an environmentally responsible and compliant manner.

Waste Identification and Segregation:

Due to its bromine content, 5-Bromo-1-isopropyl-1H-indazole is classified as a

halogenated organic compound.

All waste containing this compound must be collected in a designated and clearly labeled

"Halogenated Organic Waste" container.

Crucially, do not mix halogenated waste with non-halogenated organic waste. Co-mingling

waste streams increases the complexity and cost of disposal.

Preparing for Disposal:
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Pure or Unused Compound: Carefully transfer the solid chemical into the designated

"Halogenated Organic Waste" container. Avoid generating dust during this process.

Contaminated Materials: Any labware (e.g., weighing paper, pipette tips) or PPE (e.g.,

gloves) that is contaminated with 5-Bromo-1-isopropyl-1H-indazole should be placed in

a sealed bag and then into the solid "Halogenated Organic Waste" container.

Contaminated Glassware: Rinse the glassware with a suitable solvent (e.g., ethanol or

acetone). Collect the rinsate in the liquid "Halogenated Organic Waste" container. After

this initial decontamination, the glassware can be washed according to standard

laboratory procedures.

Storage of Waste:

Ensure the waste container is chemically compatible with 5-Bromo-1-isopropyl-1H-
indazole. High-density polyethylene (HDPE) containers are often recommended.

Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup.

Provide them with as much information as possible about the waste, including its chemical

nature and that it is a halogenated organic compound.

Under no circumstances should 5-Bromo-1-isopropyl-1H-indazole or materials contaminated

with it be disposed of down the drain or in regular trash.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Contain: With the appropriate PPE, contain the spill using an inert absorbent material such

as sand, vermiculite, or a chemical absorbent pad.

Collect: Carefully sweep or scoop the absorbed material into the designated "Halogenated

Organic Waste" container.

Clean: Thoroughly clean the spill area.

Quantitative Data Summary for Structurally Similar
Compounds
The following table summarizes key data from the SDSs of compounds structurally similar to 5-
Bromo-1-isopropyl-1H-indazole.

Property 5-Bromo-1H-indazole
5-Bromo-3-methyl-1H-
indazole

CAS Number 53857-57-1 552331-16-5

Molecular Formula C₇H₅BrN₂ C₈H₇BrN₂

Molecular Weight 197.03 g/mol 211.06 g/mol

Appearance Powder Not Available

Hazard Statements

Toxic if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[1]

May cause respiratory

irritation, Causes skin irritation,

Causes serious eye irritation.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 5-Bromo-1-isopropyl-1H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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